1-bromo-2-isothiocyanato-4-nitrobenzene
Description
1-bromo-2-isothiocyanato-4-nitrobenzene is a chemical compound with the molecular formula C7H3BrN2O2S . It is similar to 1-bromo-2-isothiocyanato-5-methyl-4-nitrobenzene, which has a molecular weight of 273.11 .
Synthesis Analysis
The synthesis of similar compounds like 1-bromo-4-nitrobenzene involves electrophilic aromatic substitution reactions . For instance, bromobenzene can undergo nitration to form 1-bromo-2-nitrobenzene and 1-bromo-4-nitrobenzene . The nitration is carried out using nitric acid and sulfuric acid to produce the nitronium ion, which reacts with bromobenzene .Safety and Hazards
While specific safety and hazard information for 1-bromo-2-isothiocyanato-4-nitrobenzene is not available, similar compounds like 1-bromo-4-nitrobenzene are considered hazardous. They can cause skin irritation, serious eye irritation, and respiratory irritation. They may also cause damage to organs through prolonged or repeated exposure .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-2-isothiocyanato-4-nitrobenzene involves the conversion of 4-nitroaniline to the final product through a series of reactions.", "Starting Materials": [ "4-nitroaniline", "sodium nitrite", "hydrochloric acid", "sodium thiosulfate", "sodium nitrate", "sodium carbonate", "bromine", "thiourea" ], "Reaction": [ "Diazotization: 4-nitroaniline is diazotized using sodium nitrite and hydrochloric acid to form diazonium salt.", "Coupling: The diazonium salt is then coupled with sodium thiosulfate to form 4-nitrobenzenesulfonic acid.", "Nitration: 4-nitrobenzenesulfonic acid is nitrated using a mixture of nitric acid and sulfuric acid to form 4-nitro-2-sulfonic acid.", "Oxidation: 4-nitro-2-sulfonic acid is oxidized using sodium nitrate and sulfuric acid to form 1-bromo-2-nitro-4-sulfonic acid.", "Decarboxylation: 1-bromo-2-nitro-4-sulfonic acid is treated with sodium carbonate to form 1-bromo-2-nitro-4-phenol.", "Bromination: 1-bromo-2-nitro-4-phenol is brominated using bromine to form 1-bromo-2-nitro-4-bromophenol.", "Thiourea Reaction: 1-bromo-2-nitro-4-bromophenol is reacted with thiourea to form 1-bromo-2-isothiocyanato-4-nitrobenzene." ] } | |
CAS RN |
71793-52-7 |
Product Name |
1-bromo-2-isothiocyanato-4-nitrobenzene |
Molecular Formula |
C7H3BrN2O2S |
Molecular Weight |
259.1 |
Purity |
95 |
Origin of Product |
United States |
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